Cas no 519032-07-6 (Methyl 2-benzyl-5,6-dihydroxypyrimidine-4-carboxylate)

• Product Name: Methyl 2-benzyl-5,6-dihydroxypyrimidine-4-carboxylate
• CAS No: 519032-07-6
• MF: C₁₃H₁₂N₂O₄
• MW: 260.245383262634
• CID: 892006
• PubChem ID: 135466449
• Update Time: 2025-06-11

Methyl 2-benzyl-5,6-dihydroxypyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-benzyl-5,6-dihydroxypyrimidine-4-carboxylate
• 2-Benzyl-5,6-dihydroxy-pyrimidine-4-carboxylic acid methyl ester
• methyl 2-benzyl-5-hydroxy-4-oxo-1H-pyrimidine-6-carboxylate
• pyrimidinol carboxylic acid,12
• AKOS015965697
• pyrimidinol carboxylic acid, 12
• BDBM33420
• 519032-07-6
• SCHEMBL5128630
• DTXSID40716198
• BS-50204
• methyl 2-benzyl-5-hydroxy-6-oxo-1H-pyrimidine-4-carboxylate
• DB-071447
• methyl2-benzyl-5,6-dihydroxypyrimidine-4-carboxylate
• Methyl 2-benzyl-5-hydroxy-6-oxo-3,6-dihydropyrimidine-4-carboxylate
• F74869
• SB37474
• CS-0188341
• CHEMBL539211

• Inchi： 1S/C13H12N2O4/c1-19-13(18)10-11(16)12(17)15-9(14-10)7-8-5-3-2-4-6-8/h2-6,16H,7H2,1H3,(H,14,15,17)
• InChI Key： MGZAUOBOIKCIEW-UHFFFAOYSA-N
• SMILES： OC1C(NC(CC2C=CC=CC=2)=NC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 260.08000
• Monoisotopic Mass: 260.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88Ų

Experimental Properties

• PSA: 92.54000
• LogP: 1.26520

Additional information on Methyl 2-benzyl-5,6-dihydroxypyrimidine-4-carboxylate

Methyl 2-benzyl-5,6-dihydroxypyrimidine-4-carboxylate (CAS No. 519032-07-6): An Overview of Its Chemical Properties and Potential Applications

Methyl 2-benzyl-5,6-dihydroxypyrimidine-4-carboxylate (CAS No. 519032-07-6) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are known for their biological activities and therapeutic potential.

The chemical structure of Methyl 2-benzyl-5,6-dihydroxypyrimidine-4-carboxylate is characterized by a pyrimidine ring substituted with a benzyl group at the 2-position, two hydroxyl groups at the 5 and 6 positions, and a methyl ester group at the 4-position. This intricate arrangement of functional groups imparts the molecule with distinct physical and chemical properties, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the antiviral properties of various pyrimidine derivatives, including Methyl 2-benzyl-5,6-dihydroxypyrimidine-4-carboxylate. The results showed that this compound exhibited significant inhibitory effects against several viral strains, suggesting its potential as a lead compound for antiviral drug development.

Another area of interest is the anticancer potential of Methyl 2-benzyl-5,6-dihydroxypyrimidine-4-carboxylate. A research team from the University of California, Los Angeles (UCLA) conducted a comprehensive study on the cytotoxic effects of this compound on various cancer cell lines. The findings indicated that Methyl 2-benzyl-5,6-dihydroxypyrimidine-4-carboxylate effectively induced apoptosis in cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity makes it a promising candidate for further investigation in cancer therapy.

In addition to its biological activities, the physical properties of Methyl 2-benzyl-5,6-dihydroxypyrimidine-4-carboxylate are also noteworthy. The compound is a white crystalline solid with a melting point ranging from 180 to 185°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various synthetic and analytical procedures.

The synthesis of Methyl 2-benzyl-5,6-dihydroxypyrimidine-4-carboxylate has been extensively studied and optimized by several research groups. One common synthetic route involves the reaction of benzylamine with cyanoacetic acid followed by cyclization to form the pyrimidine ring. Subsequent hydroxylation and esterification steps yield the final product. This synthetic pathway is efficient and scalable, making it feasible for large-scale production.

From a safety perspective, handling Methyl 2-benzyl-5,6-dihydroxypyrimidine-4-carboxylate requires adherence to standard laboratory safety protocols. While it is not classified as a hazardous material, proper personal protective equipment (PPE) such as gloves and goggles should be worn during handling to prevent skin contact and inhalation.

In conclusion, Methyl 2-benzyl-5,6-dihydroxypyrimidine-4-carboxylate (CAS No. 519032-07-6) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of pyrimidine derivatives and their therapeutic applications.